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Compound of Interest

Compound Name: ZLWH-23

Cat. No.: B12415308

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ZLWH-23 is a potent and selective dual inhibitor of acetylcholinesterase (AChE) and glycogen

synthase kinase-3β (GSK-3β), with IC50 values of 0.27 µM and 6.78 µM, respectively[1]. Its

selectivity for AChE over butyrylcholinesterase (BChE) and for GSK-3β over other kinases

makes it a valuable research tool, particularly in the study of Alzheimer's disease[1]. Proper

preparation of a stock solution is the first critical step for accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of a ZLWH-23 stock solution.

Quantitative Data Summary
A comprehensive summary of the key quantitative data for ZLWH-23 is presented in Table 1.

This information is essential for accurate calculations and proper handling of the compound.
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Parameter Value Source

Molecular Weight 513.61 g/mol MedChemExpress[1]

Chemical Formula C30H32FN5O2 MedChemExpress[1]

CAS Number 2765251-12-3 MedChemExpress[1]

Purity >98% (typically) Supplier Dependent

Appearance White to off-white solid MedChemExpress[2]

Solubility and Storage
Proper solubilization and storage are paramount to maintaining the integrity and activity of

ZLWH-23.

Solvent
Recommended
Concentration

Notes

DMSO ≥ 10 mM

Dimethyl sulfoxide (DMSO) is

a commonly used solvent for

ZLWH-23. For a 10 mM stock

solution, dissolve 5.14 mg of

ZLWH-23 in 1 mL of DMSO.

Gentle warming and vortexing

may be required to fully

dissolve the compound.

Storage Conditions:

Solid Compound: Store at -20°C for up to 3 years or at 4°C for up to 2 years[2].

Stock Solution (in DMSO): Aliquot and store at -80°C for up to 2 years or at -20°C for up to 1

year to minimize freeze-thaw cycles[2].

Note: It is highly recommended to consult the Certificate of Analysis provided by the supplier for

the most accurate and lot-specific storage and handling information.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/zlwh-23.html?locale=fr-FR
https://www.medchemexpress.com/zlwh-23.html?locale=fr-FR
https://www.medchemexpress.com/zlwh-23.html?locale=fr-FR
https://file.medchemexpress.com/batch_PDF/HY-131339/SP-96-COA-85073-MedChemExpress.pdf
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://file.medchemexpress.com/batch_PDF/HY-131339/SP-96-COA-85073-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131339/SP-96-COA-85073-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of a 10 mM
ZLWH-23 Stock Solution
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of ZLWH-
23 in DMSO.

Materials:

ZLWH-23 (solid)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7%

Microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation:

Allow the vial of ZLWH-23 to equilibrate to room temperature for at least 15-20 minutes

before opening to prevent condensation of moisture.

Ensure the analytical balance is calibrated and level.

Weighing ZLWH-23:

Carefully weigh out 5.14 mg of ZLWH-23 powder using a calibrated analytical balance and

transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/product/b12415308/docs?utm_src=pdf-body#application-notes-and-protocols-zlwh-23-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the ZLWH-23 powder.

Dissolution:

Cap the tube securely and vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved. If

necessary, gently warm the tube in a 37°C water bath for a few minutes and vortex again.

Aliquoting and Storage:

Once the ZLWH-23 is fully dissolved, dispense the 10 mM stock solution into smaller,

single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes. This will minimize the

number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as

recommended.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the ZLWH-23 stock solution.
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Caption: Workflow for ZLWH-23 Stock Solution Preparation.
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GSK-3β Signaling Pathway
ZLWH-23 is an inhibitor of GSK-3β, a key kinase involved in numerous cellular processes. The

simplified diagram below illustrates the canonical Wnt/β-catenin signaling pathway, where

GSK-3β plays a crucial role.
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Caption: Simplified GSK-3β role in the Wnt/β-catenin pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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